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AMA404 Overview and Solubility Context
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Compound Focus: AM404

CAS No.: 183718-77-6

Cat. No.: S518267

AM404 (N-arachidonoylphenolamine) is a fatty acid amide with a phenolic group. It is a known metabolite
of acetaminophen (paracetamol) and is used in research for its pharmacological effects as an

endocannabinoid transport inhibitor and TRPV1 receptor agonist [1] [2].

While a specific solubility value for AM404 is not listed, one study notes that a 50 mM stock solution was
prepared using Dimethyl Sulfoxide (DMSQ) [2]. This provides a practical, experimentally-used

concentration and suggests DMSO is a suitable solvent for creating concentrated stock solutions.

Solubility of Structurally Related Compounds

The solubility of active pharmaceutical ingredients (APIs) is highly influenced by their molecular structure.
The following table shows the solubility of acetaminophen and phenacetin, which are structurally similar to
AM404, in various neat solvents at 25°C. This data can serve as a useful reference when selecting solvents

for AM404 [3].

Solvent Acetaminophen Solubility (Mole Phenacetin Solubility (Mole
Fraction) x 104 Fraction) x 104

Water 0.284 0.0872

1-Butanol 16.6 33.4
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Solvent Acetaminophen Solubility (Mole Phenacetin Solubility (Mole
Fraction) x 104 Fraction) x 104

1-Propanol 15.2 31.1

2-Butanol 12.2 26.3
2-Propanol 8.79 18.8

4- 105 123
Formylmorpholine

Butyl acetate 7.29 18.5

DMF 94.8 134

DMSO 78.4 105

Ethanol 17.8 36.5

Ethyl acetate 6.45 15.5

Methanol 10.4 17.8

Pentanol 14.6 31.4

Experimental Protocol: Solubility Measurement

This is a detailed methodology for determining the solubility of a solid compound like AM404 in various

solvents, based on a shake-flask method [3].

Workflow Diagram:
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1. Preparation
- Weigh excess AM404
- Add 10 mL solvent to tube

2. Equilibration
- Incubate in orbital shaker
- 24 hours, 60 rpm
- Controlled temperature (+0.1°C)

3. Filtration

- Use pre-heated syringe & 0.22 um PTFE filter
- Prevents precipitation

4. Analysis
- Dilute filtrate in methanol
- Spectroscopic quantification
- Density measurement

5. Calculation
- Use calibration curve
- Calculate mole fraction

Click to download full resolution via product page

Materials and Equipment:

e API: AM404.
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e Solvents: High-purity solvents of interest (e.g., Water, DMSO, Ethanol, DMF).

e Equipment: Orbital shaker incubator, analytical balance, syringes, 0.22 um PTFE filters, volumetric
flasks, UV-Vis spectrophotometer or HPLC.

¢ Glassware: Test tubes with caps.

Step-by-Step Procedure:

e Sample Preparation: Place an excess amount of AM404 into a sealed test tube and add a known
volume (e.g., 10 mL) of the solvent or solvent mixture [3].
e Equilibration: Agitate the suspensions in an orbital shaker at a constant temperature (e.g., 25°C =
0.1°C) for at least 24 hours to reach saturation equilibrium [3].
¢ Filtration: After equilibration, separate the undissolved solid by filtering the saturated solution through
a 0.22 um PTFE membrane filter. Critical: Pre-warm the syringes and filters to the experiment
temperature to prevent compound precipitation during filtration [3].
e Analysis:
o Dilute the clear filtrate with a suitable solvent like methanol.
o Quantify the concentration of AM404 using a pre-calibrated analytical method (e.g., UV-Vis
spectroscopy or HPLC) [3].
e Calculation: Calculate the solubility in mole fraction using the measured concentration and the
density of the saturated solution [3].

Frequently Asked Questions

Q1: What are the best solvents to start with when testing AM404 solubility? Based on the data for
similar compounds, DMSO and DMF are excellent starting points for creating high-concentration stock
solutions, as they dissolve structurally related APIs very effectively [3]. For aqueous-based studies, note that
AM404 has limited water solubility. You may need to use a co-solvent (e.g., a small percentage of DMSO or

ethanol) or use a colloidal suspension.

Q2: How does temperature affect the solubility of AM404? As a general rule for solid APIs, solubility
increases with temperature. The protocol above can be performed at multiple temperatures (e.g., 20°C, 25°C,

30°C, 37°C) to model this relationship and generate valuable data for your specific experimental conditions

[3].

Q3: The compound precipitated after I diluted my stock solution in an aqueous buffer. How can I

prevent this? This is a common issue. To minimize precipitation:

e Ensure your stock solution is in a water-miscible solvent like DMSO.
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e Add the stock solution to the buffer slowly and while vortexing or stirring vigorously.

o Keep the final concentration of DMSO as low as possible (typically <1% v/v) to maintain biological
compatibility.

¢ Consider using solubilizing agents like cyclodextrins or surfactants (e.g., Tween-80) in the buffer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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